Cas no 937618-50-3 (3-(4-tert-butylphenyl)methylazetidine)

• Product Name: 3-(4-tert-butylphenyl)methylazetidine
• CAS No: 937618-50-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6025176
• PubChem ID: 16780042
• Update Time: 2025-05-20

3-(4-tert-butylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• AKOS000135961
• 937618-50-3
• EN300-1667394
• 3-[(4-tert-butylphenyl)methyl]azetidine
• 3-(4-tert-butylphenyl)methylazetidine

• Inchi： 1S/C14H21N/c1-14(2,3)13-6-4-11(5-7-13)8-12-9-15-10-12/h4-7,12,15H,8-10H2,1-3H3
• InChI Key： VBVOIMPRESXKHM-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC(=CC=2)C(C)(C)C)C1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-tert-butylphenyl)methylazetidine

Recent Advances in the Study of 3-(4-tert-butylphenyl)methylazetidine (CAS: 937618-50-3)

In recent years, the compound 3-(4-tert-butylphenyl)methylazetidine (CAS: 937618-50-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including the tert-butylphenyl group and the azetidine ring, contribute to its pharmacological properties and make it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-(4-tert-butylphenyl)methylazetidine. One notable area of investigation is its interaction with neurotransmitter receptors, such as the serotonin and dopamine receptors. Preliminary findings suggest that this compound exhibits high affinity and selectivity for certain receptor subtypes, which could pave the way for the development of novel therapeutics for neurological and psychiatric disorders.

In addition to its CNS applications, 3-(4-tert-butylphenyl)methylazetidine has also been explored for its potential in oncology. Researchers have identified its role in inhibiting specific signaling pathways involved in tumor growth and metastasis. For instance, a recent study demonstrated that this compound effectively suppresses the activity of protein kinases implicated in cancer cell proliferation. These findings highlight the versatility of 3-(4-tert-butylphenyl)methylazetidine as a multi-target agent in drug discovery.

The synthesis and optimization of 3-(4-tert-butylphenyl)methylazetidine have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for the production of this compound. Furthermore, structure-activity relationship (SAR) studies have provided insights into the key structural modifications that can enhance its pharmacological profile. These efforts are critical for the translation of this compound from the laboratory to clinical applications.

Despite the promising progress, challenges remain in the development of 3-(4-tert-butylphenyl)methylazetidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to overcome these hurdles through the design of prodrugs, formulation strategies, and targeted delivery systems.

In conclusion, 3-(4-tert-butylphenyl)methylazetidine (CAS: 937618-50-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Continued efforts in understanding its mechanisms of action, optimizing its chemical properties, and evaluating its safety and efficacy will be essential for realizing its full potential in medicine.